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Compound of Interest

Compound Name: Edaglitazone

Cat. No.: B1671095 Get Quote

For Research Use Only

Introduction
Edaglitazone is a potent and selective agonist of peroxisome proliferator-activated receptor-

gamma (PPARγ), with an EC50 of 35.6 nM.[1][2] It also shows activity as a PPARα agonist at

higher concentrations (EC50 of 1053 nM).[1] This compound is frequently utilized in metabolic

disease research, particularly in studies related to diabetes and obesity, due to its insulin-

sensitizing and anti-hyperglycemic properties. Accurate and consistent preparation of

Edaglitazone stock solutions is critical for obtaining reproducible experimental results. This

document provides a detailed standard operating procedure (SOP) for the preparation, storage,

and handling of Edaglitazone stock solutions for research applications.

Physicochemical and Biological Properties
A summary of the key properties of Edaglitazone is provided in the table below.
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Property Value Reference

Molecular Weight 464.56 g/mol

Molecular Formula C24H20N2O4S2

CAS Number 213411-83-7

Appearance Solid

Purity ≥98% (HPLC)

Biological Activity
Potent and selective PPARγ

agonist

EC50
PPARγ: 35.6 nM, PPARα:

1053 nM

Materials and Equipment
3.1. Reagents:

Edaglitazone powder (purity ≥98%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

3.2. Equipment:

Calibrated analytical balance

Laminar flow hood or biological safety cabinet

Vortex mixer

Pipettes (P1000, P200, P20) and sterile, nuclease-free pipette tips

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1671095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM Edaglitazone stock solution in DMSO.

4.1. Pre-preparation:

Bring the Edaglitazone powder and anhydrous DMSO to room temperature before use.

Prepare a sterile work area within a laminar flow hood or biological safety cabinet.

Label all tubes clearly with the compound name, concentration, solvent, and date of

preparation.

4.2. Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of Edaglitazone powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.646 mg of Edaglitazone (Molecular

Weight = 464.56 g/mol ).

4.3. Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the Edaglitazone
powder. To continue the example, add 1 mL of DMSO to the 4.646 mg of Edaglitazone.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

4.4. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-100

µL) in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles which

can degrade the compound.

Store the aliquots under the appropriate conditions as outlined in the table below.
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Storage Condition Shelf Life

-80°C 6 months

-20°C 1 month

Note: For long-term storage, -80°C is recommended.

Safety Precautions
Standard laboratory safety practices should be followed when handling Edaglitazone and

DMSO.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Handle the Edaglitazone powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for Edaglitazone for comprehensive safety

information.

Visualization of the Workflow
The following diagram illustrates the key steps in the preparation of the Edaglitazone stock

solution.
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Caption: Workflow for Edaglitazone Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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